Cas no 7534-94-3 (Isobornyl methacrylate)

• Product Name: Isobornyl methacrylate
• CAS No: 7534-94-3
• MF: C₁₄H₂₂O₂
• MW: 222.3233
• MDL: MFCD00081070
• CID: 47549
• PubChem ID: 24864426
• Update Time: 2026-03-05

Isobornyl methacrylate Chemical and Physical Properties

Names and Identifiers

• (1R,2R,4R)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2-yl methacrylate
• (1,7,7-TRIMETHYLTRICYCLO[2.2.1]HEPTEN-2-YL)-2-METHYL-2-PROPENOATE
• METHACRYLIC ACID ISOBORNYL ESTER
• 2-methyl-,1,7,7-trimethylbicyclo(2.2.1)hept-2-ylester,exo-2-propenoicaci
• 2-methyl-,1,7,7-trimethylbicyclo[2.2.1]hept-2-ylester,exo-2-Propenoicacid
• 2-propenoicacid,2-methyl-,1,7,7,-trimethylbicyclo[9.2.1]hept-2-ylester,exo-
• exo-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl methacrylate
• ISOBORNYL METHACRYLATE, TECH.
• 2-Propenoic acid, 2-methyl-, (1R,2R,4R)-1,7,7-trimethylbicyclo2.2.1hept-2-yl ester, rel-
• exo-1,7,7-Trimethylbicyclo[2.2.1]hept-2-ylmethacrylat
• ISOBOMYL METHACRYLATE
• Isobornyl Methacrylate (stabilized with MEHQ)
• (1,7,7-Trimethyl-6-bicyclo[2.2.1]heptanyl) 2-methylprop-2-enoate
• Isobornyl methacrylate, stabilized
• Acryester IBX
• Ageflex IBOMA
• IBXMA
• Light Ester IB
• Isobornyl methacrylate
• IBOMA
• exo-2-Bornyl methacrylate
• Isoborneol methacrylate
• IBOMA (Isobornyl methacrylate)
• IBMA
• Methacrylic Acid Isobornyl Ester (stabilized with MEHQ)
• DSSTox_CID_7653
• DSSTox_RID_78543
• DSSTox_GSID_27653
• AK117125
• 2-Propenoic acid, 2-methyl-, (1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester, rel-
• Isobornyl 2-methyl-2-propenoate homopolymer
• (1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl methacrylate
• Tox21_202201
• Tox21_303579
• ISOBORNYL 2-METHYL-2-PROPENOATE
• NCGC0025975
• CS-W014235
• EM 90
• UNII-33GSY5DKCQ
• 2-Propenoic acid, 2-methyl-, 1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester, exo-
• HSDB 6088
• [(1R,2R,4R)-1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl] 2-methylprop-2-enoate
• Methacrylic acid, isobornyl ester
• (1R,2R,4R)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2-yl methacrylate(relative)
• DS-4821
• 2Propenoic acid, 2methyl, 1,7,7trimethylbicyclo(2.2.1)hept2yl ester, exo
• (1R,2R,4R)-1,7,7-Trimethylbicyclo[2.2.1]hept-2-yl 2-methyl-2-propenoate
• 33GSY5DKCQ
• 7534-94-3
• Acryester
• DTXSID40943487
• AKOS016010452
• ISOBORNYL METHACRYLATE [HSDB]
• EC 231-403-1
• 2-Propenoic acid, 2-methyl-, (1R,2R,4R)-1,7,7-trimethylbicyclo(2.2.1)hept-2-yl ester, rel-
• 2-Propenoic acid, 2-methyl-, 1,7,7-trimethylbicyclo(2.2.1)hept-2-yl ester, exo-
• Q27256271
• iso-bornyl methacrylate
• ISOBORNYL METHACRYLATE [INCI]
• CHEMBL3183838
• DTXCID701011807
• Sipomer IBOMA
• (1,7,7-Trimethyltricyclo(2.2.1)hepten-2-yl)-2-methyl-2-propenoate
• IAXXETNIOYFMLW-GYSYKLTISA-N
• 64114-51-8
• 28854-39-9
• Light Ester IB-X
• 1849650-46-9
• EINECS 231-403-1
• SCHEMBL7173571
• rel-(1R,2R,4R)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2-yl methacrylate
• exo1,7,7Trimethylbicyclo(2.2.1)hept2yl methacrylate
• SR 423
• (1R,2R,4R)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2-yl methacrylate, stabilized with 150-200 ppm MEHQ
• Eternal EM 90
• D70305
• NK Ester IB

• MDL： MFCD00081070
• Inchi： 1S/C14H22O2/c1-9(2)12(15)16-11-8-10-6-7-14(11,5)13(10,3)4/h10-11H,1,6-8H2,2-5H3/t10-,11-,14+/m1/s1
• InChI Key： IAXXETNIOYFMLW-GYSYKLTISA-N
• SMILES： O(C(C(=C([H])[H])C([H])([H])[H])=O)[C@]1([H])C([H])([H])[C@@]2([H])C([H])([H])C([H])([H])[C@]1(C([H])([H])[H])C2(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 222.16200
• Monoisotopic Mass: 222.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Yellow liquid
• Density: 0.983 g/mL at 25 °C(lit.)
• Melting Point: -60 ºC
• Boiling Point: 129°C/15mmHg(lit.)
• Flash Point: Fahrenheit: 237.2 ° f < br / > Celsius: 114 ° C < br / >
• Refractive Index: n20/D 1.477(lit.)
• Water Partition Coefficient: Negligible
• PSA: 26.30000
• LogP: 3.32050
• Solubility: Slightly soluble in water

Isobornyl methacrylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store in a cool, dry place. Keep container closed when not in use.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids
• Material Chemicals High Polymer Materials

Additional information on Isobornyl methacrylate

Isobornyl methacrylate (CAS No. 7534-94-3): Applications and Recent Research Developments

Isobornyl methacrylate, chemically designated as CAS No. 7534-94-3, is a versatile monomer with significant applications in the field of polymer chemistry and material science. This compound, belonging to the class of methacrylates, is renowned for its reactivity and utility in forming polymers with desirable mechanical and thermal properties. The isobornyl group, a characteristic feature of this molecule, contributes to its unique chemical behavior, making it a valuable component in various industrial and research applications.

The primary structure of Isobornyl methacrylate consists of an isobornyl moiety attached to a methacrylate functional group. This configuration imparts a balance between flexibility and rigidity to the resulting polymers, making them suitable for applications ranging from adhesives to coatings. The compound’s ability to undergo polymerization under controlled conditions has positioned it as a key material in the development of advanced materials.

In recent years, research into Isobornyl methacrylate has focused on its role in creating novel biomaterials and drug delivery systems. The biocompatibility of polymers derived from this monomer has been extensively studied, particularly in the context of tissue engineering and regenerative medicine. Researchers have explored its potential in developing scaffolds that mimic natural extracellular matrices, facilitating cell adhesion and proliferation. The incorporation of isobornyl methacrylate into hydrogels has shown promise in creating three-dimensional environments that support cellular activities, thereby enhancing therapeutic outcomes.

Moreover, the chemical reactivity of Isobornyl methacrylate has been leveraged in the synthesis of functionalized polymers for drug delivery applications. By modifying the polymer backbone with therapeutic agents or targeting ligands, scientists have been able to develop systems that release drugs in a controlled manner. This approach has been particularly effective in treating chronic diseases where sustained drug release is essential. The ability of Isobornyl methacrylate to form stable polymers with high drug loading capacity has made it an attractive choice for pharmaceutical formulations.

Another area where Isobornyl methacrylate has gained prominence is in the field of photopolymerizable materials. The compound’s sensitivity to ultraviolet (UV) light allows for rapid curing under controlled conditions, which is advantageous in industrial processes such as 3D printing and rapid prototyping. Researchers have utilized this property to develop UV-curable resins that exhibit excellent mechanical strength and thermal stability. These resins are finding applications in automotive components, electronics, and aerospace industries where lightweight and durable materials are required.

Recent studies have also highlighted the role of Isobornyl methacrylate in creating smart materials that can respond to external stimuli such as temperature or pH changes. By incorporating this monomer into polymer networks, scientists have developed materials capable of altering their physical properties in response to environmental cues. Such smart materials have potential applications in sensors, actuators, and adaptive structures where dynamic responses are essential.

The environmental impact of using Isobornyl methacrylate has also been a subject of investigation. Researchers are exploring sustainable methods for synthesizing this monomer and its derivatives to minimize waste and energy consumption. Green chemistry principles have been applied to develop catalytic processes that enhance the efficiency of producing Isobornyl methacrylate, thereby reducing its environmental footprint. These efforts align with global initiatives aimed at promoting sustainable industrial practices.

In conclusion, Isobornyl methacrylate (CAS No. 7534-94-3) is a multifunctional monomer with broad applications across various scientific and industrial domains. Its unique chemical properties make it an indispensable material in polymer chemistry, biomaterials science, drug delivery systems, photopolymerizable resins, and smart materials. Ongoing research continues to uncover new possibilities for utilizing this compound, reinforcing its significance in advancing technological and medical innovations.